Cas no 191418-80-1 (4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY-)

2-Bromo-3-methoxy-4-pyridinemethanol is a versatile brominated pyridine derivative with a methoxy and hydroxymethyl functional group at the 3- and 4-positions, respectively. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and methoxy groups enhances its reactivity, enabling selective functionalization for the construction of complex heterocyclic systems. The hydroxymethyl group further expands its utility as a precursor for esterification, etherification, or oxidation reactions. Its well-defined structure and high purity make it suitable for use in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the development of bioactive molecules. Proper handling and storage are recommended due to its sensitivity.
4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY- structure
191418-80-1 structure
Product Name:4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY-
CAS No:191418-80-1
MF:C7H8BrNO2
MW:218.047921180725
CID:3320219
PubChem ID:85733315
Update Time:2025-10-28

4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY- Chemical and Physical Properties

Names and Identifiers

    • 4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY-
    • 191418-80-1
    • (2-Bromo-3-methoxypyridin-4-yl)methanol
    • DTXSID101284739
    • Inchi: 1S/C7H8BrNO2/c1-11-6-5(4-10)2-3-9-7(6)8/h2-3,10H,4H2,1H3
    • InChI Key: HVHUIFURLNBQAF-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=CN=1)CO)OC

Computed Properties

  • Exact Mass: 216.97384g/mol
  • Monoisotopic Mass: 216.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 42.4Ų

4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY- Pricemore >>

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Additional information on 4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY-

Recent Advances in the Study of 191418-80-1 and 4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY-: A Research Briefing

The chemical compound 191418-80-1 and its derivative, 4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug discovery and development, particularly in the context of targeted therapies and enzyme inhibition. This briefing provides an overview of the latest research findings, methodologies, and implications for future studies.

Recent studies have focused on the synthesis and characterization of 191418-80-1, a compound with a unique molecular structure that offers promising pharmacological properties. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its chemical properties and stability under various conditions. The compound's potential as a scaffold for further derivatization has been a key area of investigation, with 4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY- emerging as a particularly interesting derivative.

The biological activity of 4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY- has been explored in several in vitro and in vivo models. Preliminary results indicate that this compound exhibits significant inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate cellular signaling pathways has been investigated, with promising results in the context of cancer cell proliferation and apoptosis.

One of the most notable findings from recent research is the compound's selectivity towards certain molecular targets. This selectivity is attributed to the presence of the bromo and methoxy functional groups, which enhance its binding affinity and specificity. Computational modeling studies have further supported these observations, providing insights into the molecular interactions that underlie its biological activity.

Despite these promising findings, challenges remain in the development of 191418-80-1 and its derivatives as therapeutic agents. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, the study of 191418-80-1 and 4-PYRIDINEMETHANOL, 2-BROMO-3-METHOXY- represents a vibrant area of research with significant potential for drug discovery. Continued efforts to optimize their pharmacological properties and evaluate their safety profiles will be crucial for translating these findings into clinical applications. This briefing highlights the importance of interdisciplinary collaboration in advancing our understanding of these compounds and their therapeutic potential.

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